Cas no 2680864-86-0 (3-fluoro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 3-fluoro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680864-86-0
• MF: C₁₂H₁₂FNO₄
• MW: 253.226387023926
• CID: 5651284
• PubChem ID: 165906445
• Update Time: 2025-05-20

3-fluoro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680864-86-0
• 3-fluoro-2-methyl-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-28279282
• 3-fluoro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H12FNO4/c1-3-6-18-12(17)14-9-5-4-8(13)7(2)10(9)11(15)16/h3-5H,1,6H2,2H3,(H,14,17)(H,15,16)
• InChI Key： QVFTTWWOEJKTSE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C(=O)O)=C1C)NC(=O)OCC=C

Computed Properties

• Exact Mass: 253.07503603g/mol
• Monoisotopic Mass: 253.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-fluoro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 3-fluoro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680864-86-0)

3-fluoro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680864-86-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorinated benzoic acid structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular formula and structural features make it a valuable candidate for drug discovery and material science applications.

The fluoro and methyl substituents on the benzoic acid backbone contribute to its distinct chemical properties, including enhanced stability and reactivity. Researchers are particularly interested in its potential as a building block for designing novel enzyme inhibitors and receptor modulators. The presence of the prop-2-en-1-yloxy carbonylamino group further expands its utility in click chemistry and polymer synthesis, aligning with current trends in sustainable chemistry.

In recent years, the demand for fluorinated compounds like 3-fluoro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has surged due to their applications in medicinal chemistry. Fluorination is a key strategy to improve the metabolic stability and bioavailability of drug candidates, making this compound a hotspot in preclinical research. Its role in developing targeted therapies for diseases such as cancer and inflammation is under active investigation, reflecting the broader industry focus on precision medicine.

From a synthetic perspective, CAS No. 2680864-86-0 is often utilized in multistep organic synthesis due to its compatibility with various coupling reactions. The allyloxy carbonyl protecting group offers selective deprotection opportunities, which is crucial for constructing complex molecular architectures. This versatility has made it a staple in laboratories focusing on peptide mimetics and small molecule libraries.

The agrochemical sector also benefits from derivatives of 3-fluoro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, particularly in the development of herbicides and plant growth regulators. Its structural motifs are known to interact with biological pathways in plants, offering solutions for crop protection and sustainable agriculture. This aligns with global trends toward green chemistry and reduced environmental impact.

Market analysts highlight the growing commercial potential of fluorinated benzoic acid derivatives, with CAS No. 2680864-86-0 being no exception. The compound's scalability and adaptability to continuous flow chemistry processes position it favorably for industrial applications. Suppliers and manufacturers are increasingly listing this chemical in catalogs to meet the rising demand from pharmaceutical and agrochemical clients.

For researchers exploring structure-activity relationships (SAR), 3-fluoro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid provides a robust platform for modifications. Its electron-withdrawing and steric effects can be fine-tuned to optimize interactions with biological targets. Recent publications have highlighted its use in fragment-based drug design, a cutting-edge approach in drug discovery.

Safety and handling of CAS No. 2680864-86-0 follow standard laboratory protocols for organic acids. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. Storage conditions typically involve cool, dry environments to maintain stability, as moisture may affect its reactivity.

In summary, 3-fluoro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680864-86-0) represents a multifaceted compound with broad applications in drug development, material science, and agrochemical innovation. Its unique chemical profile and adaptability to modern synthetic techniques ensure its continued relevance in scientific and industrial communities. As research progresses, this compound is poised to play a pivotal role in addressing challenges in healthcare and sustainability.